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Arborine, also known as Glycosine, was first isolated from the plant Glycosmis arborea [1]. It is found in

several plant species, primarily within the Rutaceae family, including the well-studied Glycosmis

pentaphylla [2] [3] [4].

A detailed research protocol for isolating arborine from G. pentaphylla involves several chromatographic

steps [2] [3]:

Extraction: Plant leaves are sequentially extracted with organic solvents, with the ethyl acetate
fraction often showing the highest bioactive potential.

Fractionation: The active extract is subjected to column chromatography using a silica gel stationary
phase and eluted with a chloroform-methanol gradient system.

Purification & Identification: Active fractions are further purified and the structure of arborine is
confirmed through spectroscopic methods including FT-IR, LC-MS, 1H-NMR, and 13C-NMR [2] [3].

Pharmacological Activities and Mechanisms

Arborine exhibits multiple biological activities that are of interest for therapeutic development.

Antibacterial Activity

Recent studies highlight arborine's strong efficacy against multidrug-resistant Staphylococcus aureus

(MDR S. aureus) [2] [3] [5]. The proposed mechanism involves damaging the bacterial cell membrane,

leading to cell death.
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Key experimental findings include [2] [3]:

Membrane Disruption: Treatment with arborine caused significant leakage of cellular proteins.
Morphological Changes: Scanning electron microscopy (SEM) revealed physical damage such as

cell shrinkage, uneven surfaces, and membrane rupture in treated bacteria.
Low MIC/MBC: Arborine demonstrated low Minimum Inhibitory Concentration (MIC) and Minimum

Bactericidal Concentration (MBC) values, indicating potent activity.

Cardiovascular and Neurological Effects

Arborine is recognized for its ability to inhibit the peripheral action of acetylcholine and induce a fall in

blood pressure [1] [6] [7]. This suggests a mechanism that may involve blocking muscarinic acetylcholine

receptors, though the exact molecular target requires further elucidation.
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Additional Bioactivities

Larval Growth Inhibition: Arborine has been identified as a larval growth inhibitor from Glycosmis
pentaphylla [8].

Experimental Data and Protocols

For researchers, key experimental data and protocols are summarized below.

Table: Quantitative Bioactivity Data for Arborine

Bioactivity
Assay

Experimental Model/Measurement Key Findings/Values

Antimicrobial
Testing

Minimum Inhibitory Concentration (MIC) &
Minimum Bactericidal Concentration (MBC)

against MDR S. aureus [2] [3]

Low MIC and MBC values
(specific values not stated in

results)

Kinetic Assay In vitro time-kill kinetics [2] [3] Supported concentration- and

time-dependent antibacterial
activity

Cytotoxicity
Assay

Protein leakage assay [2] [3] Significant leakage of cellular
proteins observed after

treatment

Structural
Elucidation

1H-NMR & 13C-NMR Spectroscopy [2] [3] Structure confirmed by NMR

Research Applications and Potential

Arborine is a promising natural product scaffold for drug discovery. Its potent activity against multidrug-

resistant S. aureus positions it as a candidate for developing novel antibiotics to address the global challenge

of antimicrobial resistance [2] [3] [5]. Furthermore, its effects on blood pressure and acetylcholine signaling

warrant further investigation for potential applications in cardiovascular or neurological disorders [1] [6].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Arborine - an overview | ScienceDirect Topics [sciencedirect.com]

2. Glycosmis pentaphylla (Rutaceae) - PubMed Central - NIH [pmc.ncbi.nlm.nih.gov]

3. Glycosmis pentaphylla (Rutaceae): A Natural Candidate for ... [frontiersin.org]

4. Phytochemical: Arborine [caps.ncbs.res.in]

5. Ethnomedicinal uses, phytochemistry, pharmacological ... [sciencedirect.com]

6. medchemexpress.com/ arborine .html [medchemexpress.com]

7. | acetylcholine inhibitor | CAS# 6873-15-0 | InvivoChem Arborine [invivochem.com]

8. (Arborin) is a larval growth inhibitor from glycoslnis pentaphylla. Arborine [targetmol.com]

To cite this document: Smolecule. [Natural Sources and Isolation]. Smolecule, [2026]. [Online PDF].

Available at: [https://www.smolecule.com/products/b576650#what-is-arborine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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